molecular formula C15H7ClF3NO2 B8653211 5-chloro-2-(m-trifluoromethylphenyl)-4H-3,1-benzoxazin-4-one

5-chloro-2-(m-trifluoromethylphenyl)-4H-3,1-benzoxazin-4-one

Cat. No. B8653211
M. Wt: 325.67 g/mol
InChI Key: LHNREOJHTPAPPR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-chloro-2-(m-trifluoromethylphenyl)-4H-3,1-benzoxazin-4-one is a useful research compound. Its molecular formula is C15H7ClF3NO2 and its molecular weight is 325.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-chloro-2-(m-trifluoromethylphenyl)-4H-3,1-benzoxazin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-chloro-2-(m-trifluoromethylphenyl)-4H-3,1-benzoxazin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-chloro-2-(m-trifluoromethylphenyl)-4H-3,1-benzoxazin-4-one

Molecular Formula

C15H7ClF3NO2

Molecular Weight

325.67 g/mol

IUPAC Name

5-chloro-2-[3-(trifluoromethyl)phenyl]-3,1-benzoxazin-4-one

InChI

InChI=1S/C15H7ClF3NO2/c16-10-5-2-6-11-12(10)14(21)22-13(20-11)8-3-1-4-9(7-8)15(17,18)19/h1-7H

InChI Key

LHNREOJHTPAPPR-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)C(F)(F)F)C2=NC3=C(C(=CC=C3)Cl)C(=O)O2

Origin of Product

United States

Synthesis routes and methods

Procedure details

48 g of 3-trifluoromethylbenzoyl fluoride and 20 g of 50% strength aqueous sodium hydroxide solution are added simultaneously via 2 feed apparatuses in the course of 25 minutes at from 25° to 36° C. to a stirred mixture of 42.9 g of 6-chloroanthranilic acid and 0.45 g of triethylbenzylammonium chloride and 700 g of toluene. Stirring is continued for 90 minutes at 27° C., after which the water is separated off at from 87° to 104° C. After the addition of 32.7 g of thionyl chloride in the course of 15 minutes at 70° C., stirring is continued for 90 minutes at 82° C. The mixture is extracted once with water and once with 0.4 N sodium hydroxide solution, and is evaporated down to give 75 g (92%) of 5-chloro-2-(m-trifluoromethylphenyl)-4H-3,1-benzoxazin-4-one of melting point 116°-120° C.
Quantity
48 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
42.9 g
Type
reactant
Reaction Step One
Quantity
0.45 g
Type
catalyst
Reaction Step One
Quantity
700 g
Type
solvent
Reaction Step One

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